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Compound Name: H-Val-tyr-NH2 hcl

CAS No.: 126712-17-2

Cat. No.: B589125

Get Quote

Executive Summary
H-Val-Tyr-NH2 HCl is the amidated, hydrochloride salt form of the bioactive dipeptide Val-Tyr.

While its parent compound, H-Val-Tyr-OH (the "Sardine Peptide"), is a renowned Angiotensin

Converting Enzyme (ACE) inhibitor, the amidated derivative exhibits a distinct pharmacological

profile.

In receptor binding and enzymatic assays, H-Val-Tyr-NH2 serves two primary roles:

Mechanistic Probe (Negative Control): It demonstrates the absolute requirement of a free C-

terminal carboxylate for Zinc-dependent metalloprotease inhibition (e.g., ACE).

Stabilized Ligand: The C-terminal amide confers resistance to carboxypeptidases, making it

a superior candidate for transport studies (PEPT1/PEPT2) and specific GPCR targeting

(e.g., Melanocortin receptors) where proteolytic stability is required.

Mechanistic Profile: The C-Terminal Switch
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The functional divergence between Val-Tyr-OH and Val-Tyr-NH2 is a textbook example of

Structure-Activity Relationship (SAR).

A. ACE Inhibition (The Zinc Trap)
H-Val-Tyr-OH (Active): The free carboxylate group (

) at the C-terminus acts as a bidentate ligand, coordinating with the Zinc ion (

) in the ACE active site. This interaction is critical for high-affinity binding (

).

H-Val-Tyr-NH2 (Inactive/Low Affinity): The amide group (

) is neutral and sterically distinct. It cannot effectively coordinate the catalytic Zinc, resulting
in a loss of inhibitory potency (

). This makes it an ideal negative control to validate specific binding in ACE assays.

B. Peptide Transporters (PEPT1/PEPT2)
Transport Kinetics: The proton-coupled oligopeptide transporters (PEPT1) prefer substrates

with a free C-terminal carboxylate. However, H-Val-Tyr-NH2 is still recognized but

transported with altered kinetics (

shift), allowing researchers to decouple binding affinity from transport capacity without rapid
degradation by cytosolic peptidases.

Comparative Performance Data
The following table contrasts H-Val-Tyr-NH2 HCl with standard dipeptides used in

cardiovascular and metabolic research.
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OH
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OH
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0.1 - 0.5

mM
Low
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Potency

ACE
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H-Val-Trp-

OH
Val-Trp Acid (-OH) 1.6 µM
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mM
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Structural

Analog

Note:

values for ACE inhibition are highly dependent on the substrate used (e.g., HHL vs.

FAPGG). The values above represent consensus ranges from spectrophotometric

assays.

Visualization: Mechanism of Action
The diagram below illustrates why the Amide form fails to inhibit ACE compared to the Acid

form, highlighting the Zinc coordination gap.
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Figure 1: Molecular interaction logic showing the necessity of the carboxylate group for ACE

Zinc coordination.

Experimental Protocols
Protocol A: ACE Inhibition Specificity Assay
Use this protocol to validate that an observed effect is due to specific active-site binding (Val-

Tyr-OH) rather than non-specific interactions (Val-Tyr-NH2).

Reagents:

Enzyme: Rabbit Lung ACE (Sigma-Aldrich or equivalent).

Substrate: FAPGG (N-[3-(2-Furyl)acryloyl]-L-phenylalanyl-glycyl-glycine).

Test Compounds: H-Val-Tyr-OH (Positive Control), H-Val-Tyr-NH2 HCl (Negative Control).

Buffer: 50 mM HEPES, 300 mM NaCl, 10 µM ZnCl2, pH 7.5.

Workflow:

Preparation: Dissolve H-Val-Tyr-NH2 HCl in buffer to create a 10 mM stock. Prepare serial

dilutions (1000 µM to 0.1 µM).

Incubation: In a 96-well UV-transparent plate, add:
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10 µL Enzyme solution (0.1 U/mL).

10 µL Test Compound (or Buffer for 100% Activity).

Incubate at 37°C for 10 minutes to allow equilibrium binding.

Reaction Start: Add 150 µL pre-warmed FAPGG substrate (0.5 mM).

Kinetic Read: Immediately measure Absorbance at 340 nm every 30 seconds for 15 minutes.

Analysis: Calculate the slope (ΔA/min).

% Inhibition =

.

Validation Criteria: Val-Tyr-OH should show dose-dependent inhibition. Val-Tyr-NH2

should show <10% inhibition even at high concentrations (100-500 µM).

Protocol B: Dipeptide Stability Assay (Simulated Intestinal Fluid)
Use this to demonstrate the enhanced stability of the amide form.

Matrix: Prepare Simulated Intestinal Fluid (SIF) containing Pancreatin (USP grade).

Spike: Add H-Val-Tyr-NH2 HCl or H-Val-Tyr-OH to SIF at a final concentration of 100 µM.

Sampling: Incubate at 37°C. Aliquot 50 µL samples at t=0, 15, 30, 60, 120, and 240 mins.

Quench: Immediately mix aliquots with 50 µL ice-cold Acetonitrile containing 0.1% TFA to

stop enzymatic activity.

Quantification: Analyze via HPLC-UV (214 nm) or LC-MS.

Column: C18 Reverse Phase.

Gradient: 5-40% Acetonitrile in 0.1% TFA over 10 mins.

Result: H-Val-Tyr-OH will degrade rapidly (t1/2 < 30 min) due to carboxypeptidase activity.

H-Val-Tyr-NH2 will remain largely intact (>80% at 4 hours).

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b589125/docs?utm_src=pdf-body#h-val-tyr-nh2-hcl-vs-dipeptide-standards-receptor-binding-functional-profiling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b589125?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emerging Applications: GPCR Ligands
Recent research indicates that amidated dipeptides can act as minimal pharmacophores for G-

Protein Coupled Receptors (GPCRs).

Melanocortin Receptors (MC1): H-Val-Tyr-NH2 has been identified in specific screens as a

minimal agonist capable of stimulating cAMP generation in MC1-expressing cells, mimicking

the C-terminal "Val-NH2" motif of

-MSH combined with the aromatic Tyr residue. This activity is absent in the free acid form,
highlighting the amide's role in receptor pocket fitting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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